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Compound of Interest

Compound Name: Chlorohydroquinone

Cat. No.: B041787

An in-depth technical guide on Chlorohydroquinone, prepared for researchers, scientists, and
drug development professionals.

Core Chemical Information

Chlorohydroquinone, a chlorinated hydroxyphenol, is a significant compound in various
chemical syntheses.[1] Its fundamental properties are essential for its application in research
and development.

Chemical Identifiers

Identifier Value
CAS Number 615-67-8[1][2][31[4]1[5][6]1[7]
Molecular Formula CeHsCIO2[1][2][3][4][5][6]

| Alternate Names | 1-Chloro-2,5-dihydroxybenzene, CHQI1] |

Physicochemical Properties
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Property Value

Molecular Weight 144.56 g/mol [1][2][3][4]

Melting Point 100-104 °C[2][7]

Boiling Point 263 °C[2][7]

Appearance Light brown to gray fine crystalline powder[2][5]

| Solubility | Soluble in water. Slightly soluble in DMSO and Methanol.[2] |

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of chlorohydroquinone are not readily
available in the public domain. However, it is known to be an intermediate in the synthesis of
other compounds, such as chloro-p-benzoquinone, which can be prepared by the acid
dichromate oxidation of chlorohydroquinone.[4]

Biological Activity and Signaling Pathways

Currently, there is a significant lack of publicly available information regarding the specific
biological activity, mechanisms of action, and involvement in signaling pathways of
chlorohydroquinone itself.

While extensive research exists for related compounds like chloroquine and
hydroxychloroquine, particularly concerning their effects on pathways such as NF-kB and Toll-
like receptor (TLR) signaling, this information cannot be directly extrapolated to
chlorohydroquinone due to structural differences.[8][9][10] For instance, chloroquine and
hydroxychloroquine are known to inhibit autophagy and modulate immune responses, but
similar studies on chlorohydroquinone have not been identified.[8][9]

The following diagram illustrates a known signaling pathway affected by the related compound,
hydroxychloroquine, for contextual understanding. It is crucial to note that this pathway is not
confirmed for chlorohydroquinone.
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Conceptual Signaling Pathway Influenced by Hydroxychloroquine
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Caption: Conceptual diagram of Hydroxychloroquine's mechanism.

Toxicology and Safety
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Detailed toxicological studies specifically for chlorohydroquinone are not widely available. For
related compounds like hydroxychloroquine, known toxicities include retinopathy, cardiotoxicity,
and gastrointestinal side effects.[11][12] Given the structural differences, the toxicological
profile of chlorohydroquinone may vary significantly.

Analytical Methods

While various analytical methods, such as High-Performance Liquid Chromatography (HPLC),
are established for the determination of chloroquine and hydroxychloroquine in biological and
pharmaceutical samples, specific, validated methods for the analysis of chlorohydroquinone
are not prominently documented in the reviewed literature.[13]

Conclusion

This technical guide provides the fundamental chemical and physical data for
chlorohydroquinone. However, there is a notable gap in the publicly accessible scientific
literature regarding its detailed experimental protocols, biological activity, and toxicological
profile. Further research is necessary to elucidate these aspects to support its potential
applications in research and drug development. Researchers are advised to exercise caution
and conduct thorough independent evaluations when working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Biologic Functions of Hydroxychloroquine in Disease: From COVID-19 to Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

3. Pharmacology of Chloroquine and Hydroxychloroquine | Ento Key [entokey.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Pharmacokinetics and Pharmacological Properties of Chloroquine and
Hydroxychloroquine in the Context of COVID-19 Infection - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b041787?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK537086/
https://www.youtube.com/watch?v=bhI0YZoSIoc
https://www.benchchem.com/product/b041787?utm_src=pdf-body
https://www.benchchem.com/product/b041787?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8149527/
https://www.benchchem.com/product/b041787?utm_src=pdf-body
https://www.benchchem.com/product/b041787?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Synthesis_of_2_3_5_Trichloro_1_4_benzoquinone_from_Hydroquinone_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9787624/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9787624/
https://entokey.com/pharmacology-of-chloroquine-and-hydroxychloroquine/
http://www.orgsyn.org/demo.aspx?prep=CV4P0148
https://pmc.ncbi.nlm.nih.gov/articles/PMC7404755/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7404755/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

6. researchgate.net [researchgate.net]

7. Metabolism and Interactions of Chloroquine and Hydroxychloroquine with Human
Cytochrome P450 Enzymes and Drug Transporters - PMC [pmc.ncbi.nim.nih.gov]

8. Antitumor effects of chloroquine/hydroxychloroquine mediated by inhibition of the NF-kB
signaling pathway through abrogation of autophagic p47 degradation in adult T-cell
leukemia/lymphoma cells | PLOS One [journals.plos.org]

9. NF-kB Signaling Activation Induced by Chloroquine Requires Autophagosome, p62
Protein, and c-Jun N-terminal Kinase (JNK) Signaling and Promotes Tumor Cell Resistance -
PubMed [pubmed.nchbi.nlm.nih.gov]

10. Hydroxychloroquine Effects on TLR Signalling: Underexposed but Unneglectable in
COVID-19 - PMC [pmc.ncbi.nim.nih.gov]

11. Chloroquine and Hydroxychloroquine Toxicity - StatPearls - NCBI Bookshelf
[ncbi.nim.nih.gov]

12. youtube.com [youtube.com]

13. HPLC methods for choloroquine determination in biological samples and pharmaceutical
products - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Chlorohydroquinone CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041787#chlorohydroquinone-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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